Cas no 899735-15-0 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)
N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
- 899735-15-0
- N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide
- N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide
- F2768-0358
- AKOS024679009
- VU0497383-1
- N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
-
- Inchi: 1S/C23H19N3O6S2/c1-26(12-17-3-2-10-30-17)34(28,29)18-7-4-15(5-8-18)22(27)25-23-24-19(13-33-23)16-6-9-20-21(11-16)32-14-31-20/h2-11,13H,12,14H2,1H3,(H,24,25,27)
- InChI Key: GSQCSTSSQAPADO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NC2=NC(=CS2)C2C=CC3=C(C=2)OCO3)=O)=CC=1)(N(C)CC1=CC=CO1)(=O)=O
Computed Properties
- Exact Mass: 497.07152768g/mol
- Monoisotopic Mass: 497.07152768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 816
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 148Ų
N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2768-0358-2μmol |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899735-15-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2768-0358-5μmol |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899735-15-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2768-0358-10μmol |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899735-15-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2768-0358-20μmol |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899735-15-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2768-0358-1mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899735-15-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2768-0358-2mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899735-15-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2768-0358-3mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899735-15-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2768-0358-4mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899735-15-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2768-0358-5mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899735-15-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2768-0358-10mg |
N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide |
899735-15-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
Comprehensive Analysis of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS No. 899735-15-0)
The compound N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS No. 899735-15-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique benzodioxole and thiazole moieties, combined with a furan-based sulfamoyl group, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its intricate sulfonamide backbone.
In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in drug discovery and precision medicine. This compound's CAS No. 899735-15-0 is frequently searched in academic databases, reflecting its relevance in kinase inhibition studies and cancer research. Its benzamide core is analogous to several FDA-approved drugs, sparking curiosity about its structure-activity relationship (SAR) and pharmacokinetic properties.
One of the most discussed topics in modern medicinal chemistry is the optimization of heterocyclic compounds for enhanced bioavailability. The presence of both thiazole and furan rings in this molecule suggests potential improvements in metabolic stability and target binding affinity. Computational studies, including molecular docking and QSAR modeling, have highlighted its interactions with protease enzymes, making it a subject of interest for antiviral and anti-inflammatory applications.
From a synthetic perspective, the sulfamoyl group in N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide offers versatility for further derivatization. Chemists are exploring its utility in click chemistry and bioconjugation, aligning with trends in theranostics and targeted drug delivery. The compound's CAS No. 899735-15-0 is often cross-referenced with patents focusing on neurodegenerative disease treatments, underscoring its multidisciplinary appeal.
Environmental and green chemistry considerations are also shaping research around this molecule. Its benzodioxole fragment, commonly found in natural products, raises questions about biodegradability and eco-friendly synthesis routes. As regulatory agencies emphasize sustainable pharmaceuticals, this compound's design principles may serve as a benchmark for low-toxicity drug development.
In conclusion, N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide represents a fascinating intersection of chemical innovation and therapeutic potential. Its CAS No. 899735-15-0 continues to be a focal point for researchers addressing unmet medical needs through rational drug design and high-throughput screening methodologies.
899735-15-0 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)